- MW-assisted Er(OTf)3-catalyzed mild cleavage of isopropylidene acetals in tricky substratesTetrahedron Letters, 2008, 49(12), 1961-1964,
Cas no 89-65-6 (Erythorbic acid)
Isoascorbic acid(D-Isoascorbic acid)White to light yellow crystals,Quite stable in air in dry state,While it deteriorates rapidly when exposed to the atmosphere in solution.Its antioxidant property is better than ascorbic acid ,And the price is cheap,Although there is no physiological effect of ascorbic acid,But it will not hinder the absorption of ascorbic acid.Widely used in meat products.
Erythorbic acid structure
Erythorbic acid Properties
Names and Identifiers
-
- D-Isoascorbic acid
- FEMA 2410
- ISOASCORBIC ACID
- ISOVITAMIN C
- D-(-)-ARABOASCORBIC ACID
- D-ARABOASCORBIC ACID
- D-ERYTHRO-3-KETOHEXANOIC ACIDLACTONE
- D-ERYTHRO-3-OXOHEXANOIC ACID LACTONE
- D-Erythro-hex-2-enonic acid
- D-(-)-Isoascorbic acid
- Araboascorbic acid, D-
- D(-)-Isoascorbic Acid (Erythorbic Acid)
- D-(−)-Isoascorbic acid
- D-erythro-3-Ketohexonic acid lactone
- Erythorbic acid
- Glucosaccharonic acid
- NSC 8117
- D-Erythorbic Acid
- D-erythro-Hexonicacid, 3-keto-, g-lactone(6CI)
- Erythorbic acid (7CI)
- Araboascorbic acid
- D-arabino-Ascorbic acid
- E 315
- Erycorbin
- Mercate 5
- Neo-Cebicure
- Saccharosonic acid
- Erythorbic acid
- 2,3-Didehydro-D-erythro-hexono-1,4-lactone
- D-Isoascorbicacid
- 湖北D-异抗坏血酸生产厂家
- Erythroascorbic acid, D-
- FEMA Number: 2410
- D-ASCORBIC ACID, ISO
- FEMA No. 2410
- D-erythro-Hex-2-enonic acid, gamma-lactone
- D-erythro-3-Oxohexonic acid lactone
- D-erythro-3-Ketohexonic acid lact
- D(-)-Isoascorbic acid
- Silicon dioxide
- D-erythro-Hexonic acid, 3-keto-, γ-lactone (6CI)
- CCRIS 6568
- 1f9g
- NSC-8117
- SCHEMBL3700961
- D(-?)?-?Isoascorbic Acid (Erythorbic Acid)
- (2R)-2-((1R)-1,2-dihydroxyethyl)-3,4-dihydroxy-2H-furan-5-one
- D-Araboascorbate
- (5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (non-preferred name)
- (5R)-5-((1R)-1,2-DIHYDROXYETHYL)-3,4-DIHYDROXYFURAN-2(5H)-ONE
- ERYTHORBIC ACID [INCI]
- Hex2enonic acid gammalactone, Derythro
- D-erythro-hex-2-enonic acid gamma-lactone
- D-(-)-Isoascorbic acid, 98%
- SCHEMBL18678
- D-Erythro-hex-2-enoic acid
- C20364
- D-erythro-Hex-2-enoic acid gamma-lactone
- HSDB 584
- ERYTHORBIC ACID [HSDB]
- ERYTHORBIC ACID [FHFI]
- HY-N7079
- DErythorbic acid
- ERYTHORBIC ACID [MART.]
- DASCORBIC ACID, ISO
- (2R)-2-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2H-furan-5-one
- ISOASCORBIC ACID [MI]
- INS-315
- 3ketoDerythroHexonic acid gammalactone
- D-2,3-didehydro-erythro-hexono-1,4-lactone
- J-506944
- INS NO.315
- Araboascorbate
- NCGC00258663-01
- D-Isoascorbate
- D-erythro-hex-2-enono-1,4-lactone
- (5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one;D-erythro-hex-2-enono-1,4-lactone
- DerythroHex2enonic acid, gammalactone
- 89-65-6
- D-erythro-Hex-2-enonic acid, .gamma.-lactone
- AKOS015856346
- D-Erythro-hex-2-enonate g-lactone
- Neo-cebicure
- 3-Oxohexonic acid lactone, D-erythro-
- 5-18-05-00026 (Beilstein Handbook Reference)
- CHEBI:51438
- ERYTHORBIC ACID (MART.)
- ASCORBIC ACID IMPURITY F [EP IMPURITY]
- Tox21_201111
- CS-0014152
- ERYTHORBATE
- Hex-2-enonic acid gamma-lactone, D-erythro-
- D-Erythorbate
- D-Erythro-hex-2-enonic acid I3-lactone
- 311332OII1
- A0520
- E-315
- ERYTHORBIC ACID [II]
- UNII-311332OII1
- CAS-89-65-6
- DTXCID306537
- 3Oxohexonic acid lactone, Derythro
- ISOASCORBIC-ACID
- ERYTHORBIC ACID (II)
- EN300-251979
- (5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one
- Z1255372411
- Derythro3ketoHexonic acid lactone
- (5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one
- 3-Keto-D-erythro-hexonic acid gamma-lactone
- NeoCebicure
- DerythroAscorbic acid
- Q424531
- ERYTHORBIC ACID [USP-RS]
- CHEMBL486293
- ERYTHORBIC ACID [FCC]
- D-Isoascorbic acid 1000 microg/mL in Acetonitrile
- AC8021
- DIsoascorbic acid
- EC 201-928-0
- Erythorbic acid, United States Pharmacopeia (USP) Reference Standard
- (R)-5-((R)-1,2-dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one
- (5R)-5-[(1R)-1,2-Dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (D-Isoascorbic Acid)
- D-erythro-hex-2-enoic acid ?-lactone
- (5R)-5-((1R)-1,2-dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one;D-erythro-hex-2-enono-1,4-lactone
- D-Isoascorbic acid, >=99%, FCC, FG
- Isoascorbic acidD-Araboascorbic acid
- D-Erythro-hex-2-enonate gamma-lactone
- Derythro3Oxohexonic acid lactone
- NS00079026
- DAraboascorbic acid
- D(-)-Isoascorbic Acid (Erythorbic Acid)
- D-Erythro-hex-2-enonic acid, gamma-lactone,
- Erythorbic acid [NF]
- D-Erythro-hex-2-enonate I3-lactone
- (5R)-5-[(1R)-1,2-Dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (D-Isoascorbic Acid); Ascorbic Acid Impurity F; Sodium Ascorbate Impurity F
- MFCD00005378
- BRN 0084271
- ERYTHORBIC ACID (USP-RS)
- D-Erythro-hex-2-enonic acid g-lactone
- EINECS 201-928-0
- Erythroascorbic acid, D
- D-erythro-Hex-2-enonic acid, g-lactone
- d-iso-ascorbic acid
- E315
- 7179C406-7CCF-4C07-9125-AA71E28FB983
- DTXSID6026537
- D-soascorbic acid
- +Expand
-
- MFCD00005378
- CIWBSHSKHKDKBQ-DUZGATOHSA-N
- 1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5-/m1/s1
- [C@@H]([C@H]1OC(=O)C(O)=C1O)(O)CO
Computed Properties
- 176.03200
- 4
- 6
- 2
- 176.032088
- 12
- 232
- 0
- 2
- 0
- 0
- 0
- 1
- 4
- 2.4
- 0.6
- 10
- -1.6
- 4
- 8
- 1
- 0
- 107
Experimental Properties
- -1.40740
- 107.22000
- 5126
- -17.5 ° (C=10, H2O)
- 1g/10mL
- 227.71°C (rough estimate)
- 169-172 °C (dec.) (lit.)
- 238.2 °C
- 2410 | ERYTHROBIC ACID
- H2O: 0.1 g/mL, clear, colorless to very faintly yellow
- White granular crystals
- Stable. Combustible. Incompatible with chemically active metals, aluminium, zinc, copper, magnesium, strong bases, strong oxidizing agents.
- Soluble in water, ethanol and pyridine, soluble in acetone, slightly soluble in glycerol, insoluble in ether and benzene
- Sensitive to light
- -17.25 º (c=10, H2O 25 ºC)
- [α]25/D −16.8°, c = 2 in H2O
- 1.3744 (rough estimate)
Erythorbic acid Security Information
- GHS07
- KF3015000
- 2
- S24/25
- R36/37/38
- Xi
- NONH for all modes of transport
- H315,H319,H335
- P261,P305+P351+P338
- Inert atmosphere,Room Temperature
- R36/37/38
- Warning
- Yes
Erythorbic acid Customs Data
-
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Erythorbic acid Price
Erythorbic acid Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, erbium(3+) salt (3:1) Solvents: Water ; 5 min, 120 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Water Catalysts: Antimony trichloride Solvents: Acetonitrile ; 20 min, rt
Reference
- Mild, efficient and highly selective hydrolysis of acetonides with antimony trichlorideLetters in Organic Chemistry, 2006, 3(4), 271-274,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Hydrochloric acid , Water Solvents: Ethanol , 1,2-Dichloroethane
Reference
- Mechanism of transformation of diacetone-2-keto-L-gulonic acid into ascorbic acidZhurnal Obshchei Khimii, 1950, 20, 2072-5,
Synthetic Circuit 4
Erythorbic acid Raw materials
- α-D-xylo-2-Hexulofuranosonic acid, 2,3:4,6-bis-O-(1-methylethylidene)-
- (2R)-2-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-3,4-dihydroxy-2H-furan-5-one
- 2-Keto-d-gluconic Acid
Erythorbic acid Preparation Products
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Erythorbic acid Related Literature
-
Yingqiong Yong,Tetsu Yonezawa,Masaki Matsubara,Hiroki Tsukamoto J. Mater. Chem. C 2015 3 5890
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Mengling Zhang,Huibo Wang,Peipei Liu,Yuxiang Song,Hui Huang,Mingwang Shao,Yang Liu,Hao Li,Zhenhui Kang Environ. Sci.: Nano 2019 6 3316
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D. Heslop,E. Salt,F. Smith J. Chem. Soc. 1944 225
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Jozef Gonda,Simona Fazeka?ová,Miroslava Martinková,Tatiana Mitríková,Dávid Roman,Martina Bago Pilátová Org. Biomol. Chem. 2019 17 3361
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Yin Zheng,Jiabing Chen,Youluan Lu,Xinjian Song,Zhen Shi New J. Chem. 2021 45 1721
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George Norwitz,Peter N. Keliher Analyst 1987 112 903
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Yuanjun Sun,Wenhao Tang,Huxin Ni,Mei Wang,Bin Huang,Ya-Qiu Long Chem. Commun. 2022 58 13447
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Mohamed A. El-Sekily,Mohamed E. Elba,Farid S. Fouad J. Chem. Res. (S) 1999 296
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Mohamed A. El-Sekily,Mohamed E. Elba,Farid S. Fouad J. Chem. Res. (S) 1999 296
-
K. Raghavendra Rao,H. L. Bhat,Suja Elizabeth CrystEngComm 2013 15 6594
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